Cas no 64277-94-7 (Octanoic acid, 2-methyl-4-oxo-, ethyl ester)

Octanoic acid, 2-methyl-4-oxo-, ethyl ester structure
64277-94-7 structure
Product Name:Octanoic acid, 2-methyl-4-oxo-, ethyl ester
CAS No:64277-94-7
MF:C11H20O3
MW:200.274703979492
CID:1681275
Update Time:2024-09-03

Octanoic acid, 2-methyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 2-methyl-4-oxo-, ethyl ester
    • Inchi: 1S/C11H20O3/c1-4-6-7-10(12)8-9(3)11(13)14-5-2/h9H,4-8H2,1-3H3
    • InChI Key: JTKBBUZRLOCRAI-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C(C)CC(=O)CCCC

Computed Properties

  • Exact Mass: 200.1413

Experimental Properties

  • Density: 0.948±0.06 g/cm3(Predicted)
  • Boiling Point: 271.4±13.0 °C(Predicted)
  • PSA: 43.37
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